Cas no 943-28-2 (trans-4-Tert-Butylcyclohexanecarboxylic acid)

• Product Name: trans-4-Tert-Butylcyclohexanecarboxylic acid
• CAS No: 943-28-2
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• MDL: MFCD08276286
• CID: 809606
• PubChem ID: 87558719
• Update Time: 2025-10-29

trans-4-Tert-Butylcyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• cis-4-tert-Butylcyclohexanecarboxylic Acid
• Cyclohexanecarboxylicacid, 4-(1,1-dimethylethyl)-, cis-
• acide t-butyl-4 cyclohexanecarboxylique cis
• cis-4-t-butylcyclohexanecarboxylic acid
• cis-4-tert-Butyl-cyclohexancarbonsaeure
• cis-4-tert-butyl-cyclohexanecarboxylic acid
• Cyclohexanecarboxylic acid,4-tert-butyl-,cis
• trans-4-tert-Butylcyclohexanecarboxylic acid
• 4-tert-Butylcyclohexanecarboxylic acid
• trans-4-(tert-Butyl)cyclohexanecarboxylic acid
• 4-tert-Butylcyclohexane-1-carboxylic acid
• 4-(tert-butyl)cyclohexanecarboxylic acid
• Cyclohexanecarboxylic acid, 4-(1,1-dimethylethyl)-, cis-
• Cyclohexanecarboxylic acid, 4-(1,1-dimethylethyl)-
• Cyclohexanecarboxylic acid, 4-(1,1-dimethylethyl)-, trans-
• cis-4-tert-Butylcyclohexane carboxylic acid
• QVQK
• TRANS-4-TERT-BUTYLCYCLOHEXANE CARBOXYLIC ACID
• (1r,4r)-4-tert-butylcyclohexanecarboxylic acid
• FT-0633170
• 4-tert-Butylcyclohexanecarboxylic acid, 99%
• trans-4-tert-butyl-cyclohexanecarboxylic acid
• AKOS015837821
• 4-(Tert-butyl)cyclohexane-1-carboxylic acid
• AS-17248
• 4-tert-Butylcyclohexanecarboxylic acid, purum, >=98.0% (T)
• SCHEMBL17935778
• EU-0099985
• AS-64517
• CHEBI:87689
• SR-01000597228
• (1S,4S)-4-TERT-BUTYLCYCLOHEXANE-1-CARBOXYLIC ACID
• Cyclohexanecarboxylic acid,1-dimethylethyl)-, cis-
• NSC176105
• 4-tert-Butylcyclohexanecarboxylic acid methyl ester,c&t
• SCHEMBL14540601
• ChemDiv2_003455
• NSC52181
• D88778
• NSC 52181
• SY102581
• (1r,4r)-4-(tert-butyl)cyclohexanecarboxylic acid
• SR-01000597228-1
• 943-29-3
• trans-4-tert-Butycyclohexanecarboxylic acid
• MFCD00466237
• T71484
• ZB1703
• 4-tert-Butylcyclohexanecarboxylic acid,c&t
• B2631
• 5451-55-8
• SCHEMBL1835961
• MFCD00042622
• 4-t-butylcyclohexane-1-carboxylic acid
• trans-4-tert-butylcyclohexane-1-carboxylic acid
• B1285
• SCHEMBL3514603
• CS-0081079
• AC7380
• 4-tert-butyl-cyclohexanecarboxylic acid
• 4-tert-butylcyclohexylcarboxylic acid
• Cis-4-(tert-butyl)cyclohexanecarboxylic acid
• Cis-4-(tert-butyl)cyclohexanecarboxylicacid
• NSC176107
• CS-0453487
• NSC52180
• A830221
• DTXSID70241408
• FT-0619506
• AKOS000120233
• Cyclohexanecarboxylic acid,1-dimethylethyl)-, trans-
• 4-tert-Butylcyclohexanecarboxylic acid #
• SCHEMBL503482
• AB06262
• NSC-176105
• trans-4-(dimethylethyl)cyclohexanecarboxylic acid
• 4-tert-Butylcyclohexanecarboxylic acid pure trans isomer
• 4-tert-butylcyclohexane carboxylic acid
• NSC-176107
• trans-4-t-butylcyclohexanecarboxylic acid
• trans-4-tert-Butylcyclohexanoic acid
• J-660041
• Q27159833
• Z104477532
• Trans-4-(1,1-dimethylethyl)cyclohexanecarboxylic acid
• 4-t-butylcyclohexanecarboxylic acid
• 4-tert-butylcyclohexancarboxilic acid
• AKOS015837823
• NSC-52181
• DTXSID301259837
• HMS1378N01
• AM9696
• 943-28-2
• MFCD08276286
• Cyclohexanecarboxylic acid, 4-tert-butyl-, cis-
• 4-tert-butylcyclohexane-carboxylic acid
• GEO-02474
• NSC-52180
• Cyclohexanecarboxylic acid, 4-tert-butyl-, trans-
• AS-69893
• EN300-20265
• DB-057491
• (1R,4R)-4-TERT-BUTYLCYCLOHEXANE-1-CARBOXYLIC ACID
• DB-052595
• trans-4-Tert-Butylcyclohexanecarboxylic acid

• MDL： MFCD08276286
• Inchi： 1S/C11H20O2/c1-11(2,3)9-6-4-8(5-7-9)10(12)13/h8-9H,4-7H2,1-3H3,(H,12,13)
• InChI Key： QVQKEGYITJBHRQ-UHFFFAOYSA-N
• SMILES： OC(C1CCC(CC1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 184.14600
• Monoisotopic Mass: 184.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Not determined
• Density: 0.996
• Melting Point: 116.0 to 121.0 deg-C
• Boiling Point: 282.9 ºC at 760 mmHg
• Flash Point: 136.7 ºC
• Refractive Index: 1.473
• PSA: 37.30000
• LogP: 2.92350
• Solubility: Not determined

trans-4-Tert-Butylcyclohexanecarboxylic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on trans-4-Tert-Butylcyclohexanecarboxylic acid

trans-4-Tert-Butylcyclohexanecarboxylic Acid (CAS No. 943-28-2): A Comprehensive Guide to Its Properties and Applications

trans-4-Tert-Butylcyclohexanecarboxylic acid (CAS No. 943-28-2) is a versatile organic compound widely used in pharmaceuticals, fragrances, and specialty chemicals. Its unique structural features, including a tert-butyl group and a carboxylic acid moiety, make it valuable for synthesizing chiral intermediates and fine chemicals. This article explores its properties, synthesis methods, and emerging applications in green chemistry and sustainable manufacturing.

The compound's cyclohexane ring with a trans configuration provides exceptional stereochemical stability, a key reason why researchers favor it for asymmetric synthesis. Recent studies highlight its role in developing biodegradable polymers and non-toxic plasticizers, aligning with global trends toward eco-friendly materials. Analytical techniques like HPLC and NMR spectroscopy confirm its high purity (>98%), meeting stringent industry standards for pharmaceutical-grade ingredients.

In fragrance applications, trans-4-Tert-Butylcyclohexanecarboxylic acid derivatives contribute to long-lasting woody and amber notes, addressing consumer demand for sustainable perfumery. Its low volatility and compatibility with ethanol make it ideal for premium cosmetic formulations. Notably, its metabolic stability has sparked interest in prodrug development, particularly for targeted drug delivery systems—a hot topic in AI-driven drug discovery platforms.

From a commercial perspective, the compound's supply chain resilience has gained attention post-pandemic. Manufacturers now emphasize local sourcing of precursors like tert-butylbenzene to reduce lead times. Regulatory compliance with REACH and FDA guidelines ensures its safe use in consumer products, while advanced crystallization techniques optimize particle size distribution for specific industrial applications.

Emerging research explores its potential in organic electronics, where its rigid structure enhances charge transport in semiconductor materials. This aligns with searches for "high-performance organic materials" and "sustainable alternatives to silicon." Additionally, its hydrogen bonding capacity makes it a candidate for designing supramolecular assemblies, a trending area in nanotechnology forums.

For laboratory handling, the compound's solubility profile (soluble in ether, slightly soluble in water) enables diverse reaction conditions. Safety data sheets recommend standard organic acid precautions, though its low acute toxicity (LD50 >2000 mg/kg) makes it preferable to many aromatic alternatives. Storage in amber glass under nitrogen atmosphere maintains stability, addressing common queries about chemical shelf life extension.

Innovative purification methods like supercritical fluid chromatography now achieve >99.5% enantiomeric purity, crucial for chiral drug synthesis. This advancement responds to pharmaceutical industry demands reflected in search terms like "high-purity chiral building blocks." Meanwhile, computational chemistry studies utilize its well-defined conformation to validate molecular modeling algorithms, bridging experimental and theoretical chemistry.

Environmental considerations drive interest in its biodegradation pathways, with recent studies showing complete mineralization within 28 days under aerobic conditions. Such data supports its selection for green chemistry initiatives, particularly when users search for "EPA-approved intermediates." Its derivatization potential also enables covalent attachment to silica supports, creating novel stationary phases for analytical chromatography.

Market analysts note growing demand in Asia-Pacific regions, where specialty chemical production increasingly incorporates this compound. Patent analysis reveals rising applications in flexible display materials and self-healing coatings—topics frequently discussed in materials science communities. Quality control protocols now emphasize residual solvent monitoring using GC-MS, addressing regulatory concerns about trace impurities.

Future directions may explore its ionic liquid derivatives for energy storage applications, connecting to popular searches about "next-gen battery materials." The compound's balance of lipophilicity (logP ~2.8) and polar functionality continues to inspire innovations across industries, from controlled-release agrochemicals to medical device coatings, demonstrating its enduring relevance in advanced chemistry.